Cas no 923275-17-6 (2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 923275-17-6
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD30471448
• CID: 3032071
• Update Time: 2025-05-20

2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,7-二氯-7-甲氧基-8-甲基喹唑啉-4-酮
• 2-chloro-7-methoxy-8-methylquinazolin-4(3H)-one
• 2-Chloro-7-methoxy-8-methyl-4(3h)-quinazolinone
• 2-chloro-7-methoxy-8-methyl-3H-quinazolin-4-one
• F15748
• 2-Chloro-4-hydroxy-7-methoxy-8-methylquinazoline
• 4(3H)-Quinazolinone,2-chloro-7-methoxy-8-methyl-
• 4(3H)-Quinazolinone, 2-chloro-7-methoxy-8-methyl-
• 2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one

• MDL： MFCD30471448
• Inchi： 1S/C10H9ClN2O2/c1-5-7(15-2)4-3-6-8(5)12-10(11)13-9(6)14/h3-4H,1-2H3,(H,12,13,14)
• InChI Key： ITVRAEZTYQSUIS-UHFFFAOYSA-N
• SMILES： ClC1NC(C2=CC=C(C(C)=C2N=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• XLogP3: 2.1
• Topological Polar Surface Area: 50.7

Additional information on 2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one

2-Chloro-7-Methoxy-8-Methyl-3,4-Dihydroquinazolin-4-One

The compound 2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one (CAS No. 923275-17-6) is a structurally complex organic molecule belonging to the quinazolinone class. Quinazolinones are a family of heterocyclic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrimidine-like ring. The presence of substituents such as chlorine, methoxy, and methyl groups at specific positions on the molecule imparts unique chemical and biological properties, making this compound a subject of interest in various research fields.

Recent studies have highlighted the potential of 2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the areas of anti-inflammatory and anticancer therapies. The molecule's structure suggests that it may interact with key biological targets such as kinases or other enzymes involved in disease pathways. For instance, preliminary in vitro assays have demonstrated moderate inhibitory activity against certain kinase enzymes, which are often overexpressed in cancer cells.

The synthesis of 2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one involves a multi-step process that typically begins with the preparation of the quinazoline core. This is followed by the introduction of substituents at specific positions through nucleophilic aromatic substitution or other organic reactions. The optimization of reaction conditions to achieve high yields and selectivity remains an active area of research. For example, recent advancements in catalytic methods and green chemistry practices have been applied to streamline the synthesis process, reducing environmental impact while maintaining product quality.

In terms of pharmacological properties, 2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one has shown promising results in preclinical models. Studies conducted on animal models have indicated that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells to some extent. This selective activity is attributed to its ability to modulate specific cellular pathways involved in apoptosis and cell proliferation. Additionally, the methoxy group at position 7 is believed to enhance the compound's solubility and bioavailability, which are critical factors for its therapeutic potential.

The methyl group at position 8 further contributes to the molecule's stability and lipophilicity, which are essential for its ability to cross cellular membranes and reach intracellular targets. Recent computational studies using molecular docking techniques have provided insights into how this compound interacts with target proteins at the molecular level. These studies suggest that the chlorine atom at position 2 plays a crucial role in stabilizing interactions through hydrogen bonding or electrostatic interactions.

Another area of interest is the potential of 2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one as a template for drug design. By modifying the substituents on the quinazolinone core, researchers can explore a wide range of biological activities. For example, replacing the chlorine atom with other halogens or functional groups could lead to compounds with enhanced potency or selectivity against specific targets. Similarly, altering the position or type of substituents could unlock new therapeutic applications.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of 2-chloro-7-methoxy-8-methyl-3,4-dihydroquinazolin-4-one. These methods provide detailed information about the molecular architecture and help ensure consistency in synthetic processes. Furthermore, chromatographic techniques like HPLC are widely used for isolating and purifying this compound during its synthesis.

In conclusion, 2-chloro-7-methoxy-8-methyl